(2-Acetyl-4,5-dimethylphenoxy)acetonitrile

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-(2-acetyl-4,5-dimethylphenoxy)acetonitrile
• InChI: InChI=1S/C12H13NO2/c1-8-6-11(10(3)14)12(7-9(8)2)15-5-4-13/h6-7H,5H2,1-3H3
• InChI Key: WDSVXCZNJUVAFF-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C(=C1)C(=O)C)OCC#N)C
• Canonical SMILES: CC1=CC(=C(C=C1C)OCC#N)C(=O)C

Description

(2-Acetyl-4,5-dimethylphenoxy)acetonitrile, also known as ADMAN, is a chemical compound that has been extensively studied for its potential applications in scientific research. ADMAN is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 243.29 g/mol.

Mechanism of Action

The mechanism of action of (2-Acetyl-4,5-dimethylphenoxy)acetonitrile is not well understood. However, studies have shown that (2-Acetyl-4,5-dimethylphenoxy)acetonitrile inhibits the growth of bacteria, fungi, and viruses by disrupting their cell membranes.
Biochemical and Physiological Effects:
(2-Acetyl-4,5-dimethylphenoxy)acetonitrile has been shown to have low toxicity and is not mutagenic or carcinogenic. However, studies have shown that (2-Acetyl-4,5-dimethylphenoxy)acetonitrile can cause irritation to the skin, eyes, and respiratory system. (2-Acetyl-4,5-dimethylphenoxy)acetonitrile has also been shown to have an impact on the liver and kidney function in animal studies.

Advantages and Limitations for Lab Experiments

(2-Acetyl-4,5-dimethylphenoxy)acetonitrile is a versatile compound that can be used in a variety of lab experiments. Its antibacterial, antifungal, and antiviral properties make it a valuable tool in the development of new drugs. However, (2-Acetyl-4,5-dimethylphenoxy)acetonitrile has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for the study of (2-Acetyl-4,5-dimethylphenoxy)acetonitrile. One area of research is the development of new drugs based on (2-Acetyl-4,5-dimethylphenoxy)acetonitrile. Another area of research is the synthesis of new compounds using (2-Acetyl-4,5-dimethylphenoxy)acetonitrile as a building block. Additionally, the mechanism of action of (2-Acetyl-4,5-dimethylphenoxy)acetonitrile could be further studied to better understand its potential applications in scientific research. Finally, the toxicity of (2-Acetyl-4,5-dimethylphenoxy)acetonitrile could be further investigated to ensure its safe use in lab experiments.

Synthesis Methods

(2-Acetyl-4,5-dimethylphenoxy)acetonitrile can be synthesized using a multi-step process that involves the reaction of 2,4-dimethylphenol with acetic anhydride, followed by the reaction of the resulting intermediate with potassium cyanide. The final step involves the hydrolysis of the nitrile group to produce (2-Acetyl-4,5-dimethylphenoxy)acetonitrile.

Scientific Research Applications

(2-Acetyl-4,5-dimethylphenoxy)acetonitrile has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, organic synthesis, and material science. (2-Acetyl-4,5-dimethylphenoxy)acetonitrile has been shown to exhibit antibacterial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. In addition, (2-Acetyl-4,5-dimethylphenoxy)acetonitrile has been used as a building block for the synthesis of other compounds, such as dyes and polymers.